Cas no 882748-13-2 (3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine)

• Product Name: 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine
• CAS No: 882748-13-2
• MF: C₁₄H₈F₃NS
• MW: 279.280232429504
• CID: 6783083
• PubChem ID: 16413740
• Update Time: 2025-05-20

3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 9W-0875
• 3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine
• AKOS005106540
• 882748-13-2
• DTXSID201233658
• 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine

• Inchi： 1S/C14H8F3NS/c15-14(16,17)10-6-12-13(18-7-10)11(8-19-12)9-4-2-1-3-5-9/h1-8H
• InChI Key： QWIJAIVTTCULOR-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2=C1C=C(C(F)(F)F)C=N2

Computed Properties

• Exact Mass: 279.03295492g/mol
• Monoisotopic Mass: 279.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine

Recent Advances in the Study of 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine (CAS: 882748-13-2): A Promising Scaffold in Medicinal Chemistry

3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine (CAS: 882748-13-2) has emerged as a structurally unique heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Recent studies have highlighted its versatile pharmacological properties, particularly as a kinase inhibitor scaffold and its applications in targeting various disease pathways. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated that derivatives of 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine exhibit potent inhibitory activity against multiple tyrosine kinases, including FLT3 and c-KIT, which are crucial targets in oncology. The trifluoromethyl group at the 6-position was found to significantly enhance both binding affinity and metabolic stability, addressing a key challenge in kinase inhibitor development. Molecular docking studies revealed that this compound adopts a unique binding mode in the ATP-binding pocket, differentiating it from classical type I/II inhibitors.

In the context of synthetic methodology, a novel one-pot synthesis approach for 882748-13-2 was reported in Organic Letters (2023, 25, 4563-4567), featuring a palladium-catalyzed C-H activation/annulation sequence that improved the overall yield to 78% while reducing the number of synthetic steps. This advancement addresses previous limitations in the large-scale production of this scaffold, making it more accessible for structure-activity relationship (SAR) studies and preclinical development.

Beyond oncology applications, recent research in ACS Chemical Neuroscience (2023, 14, 2894-2905) identified 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine derivatives as modulators of neuroinflammatory pathways, showing promising results in cellular models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile in rodent models, positions it as a valuable lead for CNS-targeted therapeutics.

Current challenges in the development of 882748-13-2-based therapeutics include optimizing selectivity profiles and addressing potential off-target effects. A 2024 patent application (WO2024015832) discloses novel formulations that enhance the compound's solubility and bioavailability, representing an important step toward clinical translation. As research progresses, this scaffold continues to demonstrate remarkable versatility, with emerging applications in infectious diseases and autoimmune disorders.

The future research directions for 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine include comprehensive toxicological evaluations, further exploration of its mechanism of action through proteomic approaches, and the development of targeted delivery systems. With its unique combination of synthetic accessibility, drug-like properties, and diverse biological activities, this compound family is poised to make significant contributions to multiple therapeutic areas in the coming years.